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Compound of Interest

Compound Name: Teglarinad Chloride

Cat. No.: B1682002

This guide provides a comprehensive comparison of the in vitro efficacy of GMX1777 and
CHS-828, two compounds investigated for their anticancer properties. A critical finding from
multiple studies is that GMX1777 is a soluble prodrug that is converted into the
pharmacologically active compound GMX1778.[1] CHS-828 is another name for this same
active compound, GMX1778.[1][2][3] Therefore, this comparison focuses on the mechanism of
the active form, CHS-828 (GMX1778), and its relationship to its precursor, GMX1777.

Mechanism of Action: Inhibition of NAMPT

The primary mechanism of action for CHS-828 (GMX1778) is the potent and specific inhibition
of nicotinamide phosphoribosyltransferase (NAMPT).[1][2][3][4] NAMPT is the rate-limiting
enzyme in the salvage pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis, a
critical coenzyme for cellular metabolism and DNA repair.[5][6]

By inhibiting NAMPT, CHS-828 depletes intracellular NAD+ levels.[1][5] This rapid decline in
NAD+ is followed by a gradual decrease in ATP, ultimately leading to tumor cell death.[1][4]
Cancer cells, with their high rate of NAD+ turnover required for processes like DNA repair, are
particularly susceptible to NAMPT inhibition.[1] While initially thought to involve NF-kB
inhibition, it is now understood that this is a downstream consequence of NAD+ depletion.[1]

The relationship between the prodrug GMX1777 and its active form CHS-828 is illustrated
below.
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Caption: Logical relationship between GMX1777 and CHS-828.

The signaling pathway affected by CHS-828 is detailed in the following diagram.
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Mechanism of Action of CHS-828 (GMX1778)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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